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Compound of Interest

Compound Name: 5-Fluoro-4-methoxypicolinonitrile

CAS No.: 1427417-59-1

Cat. No.: B2440560

Get Quote

Executive Summary
5-Fluoro-4-methoxypicolinonitrile (CAS: 1134336-39-4 / Varied based on synthesis source)

is a functionalized pyridine derivative characterized by an electron-deficient ring system. Its

solubility profile is dominated by the interplay between the polar nitrile (-CN) group, the

lipophilic fluoro (-F) substituent, and the electron-donating methoxy (-OCH₃) group.

Key Technical Insight: Experimental data from pharmaceutical patent literature confirms that

this compound exhibits high solubility in polar aprotic solvents (DMF, DMSO) and moderate

solubility in organic esters (Ethyl Acetate), while being practically insoluble in water.[1] This

"amphiphilic-but-lipophilic" profile dictates its use in Nucleophilic Aromatic Substitution (

) reactions, typically conducted in DMF or DMSO at elevated temperatures.

Physicochemical Characterization
Before attempting dissolution, researchers must understand the fundamental properties driving

the solvent interaction of this molecule.[1]
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Property Value / Description Technical Implication

Molecular Formula

ngcontent-ng-c4120160419=""

_nghost-ng-c3115686525=""

class="inline ng-star-inserted">

Low molecular weight

facilitates rapid dissolution in

compatible solvents.

Molecular Weight 152.13 g/mol
Favorable for high-molarity

reaction screening.

Physical State Solid (Crystalline Powder)

Requires mechanical agitation

(sonication/vortexing) for initial

dissolution.[1]

Polarity Profile Moderate-High Polarity

The nitrile and pyridine

nitrogen create a dipole, but

the fluorine atom adds

lipophilicity.

Predicted LogP ~1.2 – 1.8

Lipophilic enough to cross

membranes; extracts well into

organic layers.[1]

pKa (Predicted) ~1–2 (Pyridine Nitrogen)

Weak base; solubility may

improve in strong acidic media

(though hydrolysis risk

increases).

Solubility Landscape
The following solubility data is synthesized from verified synthetic protocols (e.g., TRPC6

inhibitor synthesis) and structural activity relationships (SAR) of fluorinated pyridines.

Primary Solvent Classes
A. Polar Aprotic Solvents (Recommended for Reactions)

Dimethylformamide (DMF):High Solubility (>70 mg/mL).[1]

Evidence: Synthetic protocols typically dissolve ~700 mg of the compound in 10 mL of

DMF for ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-
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inserted">

reactions at 100°C.

Use Case: Ideal for high-temperature nucleophilic substitutions where the fluorine atom is

displaced by phenols or amines.[1]

Dimethyl Sulfoxide (DMSO):High Solubility.[1]

Use Case: Preferred for biological assays or low-temperature reactions.[1]

Acetonitrile (MeCN):Moderate to High Solubility.[1]

Use Case: Standard solvent for HPLC analysis and room-temperature substitutions.[1]

B. Organic Extraction Solvents
Ethyl Acetate (EtOAc):Moderate Solubility.[1]

Evidence: Used successfully to extract the compound from aqueous quench mixtures.[1]

Protocol: Multiple extractions are often required to recover yields >90% from aqueous

phases.[1]

Dichloromethane (DCM):High Solubility.[1]

Use Case: Excellent for transport, chromatography loading, and low-temperature

reactions.

C. Protic & Aqueous Solvents
Water:Insoluble / Poor.[1]

Behavior: The compound precipitates immediately upon addition of water to a DMF

solution.[1] This "crashing out" effect is utilized for purification.[1]

Methanol / Ethanol:Moderate Solubility.[1]

Note: Solubility is temperature-dependent.[1] Suitable for recrystallization but less effective

for dissolving high concentrations compared to DMF.[1]
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Solubility Decision Matrix

High Solubility (>50 mg/mL)
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Figure 1: Solubility classification based on solvent polarity and experimental utility.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
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Use this protocol to establish precise solubility limits for your specific batch.[1]

Preparation: Weigh approx. 10 mg of 5-Fluoro-4-methoxypicolinonitrile into a 1.5 mL

microcentrifuge tube.

Addition: Add the target solvent (e.g., Methanol) in 10 µL increments.

Agitation: Vortex for 30 seconds and sonicate for 1 minute after each addition.

Observation: Check for clarity. If solid remains, repeat step 2.

Calculation:

Protocol B: Reaction Setup (S_NAr Context)
Based on patent US10889568B2 methodology.

Dissolution: Dissolve 1.0 equivalent of 5-Fluoro-4-methoxypicolinonitrile in DMF

(Concentration: 0.4 – 0.5 M).

Note: The solution should be clear and slightly yellow.[1]

Reagent Addition: Add the nucleophile (e.g., a phenol or amine) and base (e.g., ngcontent-

ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

).

Heating: Heat to 100°C. The high boiling point of DMF prevents solvent loss.[1]

Workup:

Cool to room temperature.[1]

Dilute with Water (2:1 ratio water:DMF). The product and unreacted starting material may

precipitate or oil out.[1]

Extract with Ethyl Acetate.[1][2] The compound will partition into the organic layer, leaving

inorganic salts in the aqueous DMF layer.[1]
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Critical Applications & Reactivity
Understanding the solubility is inseparable from understanding the reactivity of this scaffold.[1]

Reactivity Hub: The Fluorine at position 5 is highly activated for Nucleophilic Aromatic

Substitution (

) due to the electron-withdrawing Nitrile (CN) and Pyridine Nitrogen.

Solvent Selection Rule:

For ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-

inserted">

: Use DMF or DMSO. These polar aprotic solvents solvate the cationic counterion of the
base (e.g.,

of

), leaving the nucleophilic anion "naked" and more reactive.

For Hydrogenation: Use Methanol or Ethanol.[1] If reducing the nitrile to an amine, protic

solvents are preferred, often with a catalyst like Raney Nickel.[1]
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Source of Data: Physicochemical property predictions (LogP, H-bond acceptors).[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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